Cas no 2680706-65-2 (tert-butyl N-(5-bromo-1H-indazol-3-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-1H-indazol-3-yl)carbamate
• CAS No: 2680706-65-2
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• CID: 5631796
• PubChem ID: 165930160
• Update Time: 2025-10-24

tert-butyl N-(5-bromo-1H-indazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292381
• 2680706-65-2
• tert-butyl N-(5-bromo-1H-indazol-3-yl)carbamate

• Inchi： 1S/C12H14BrN3O2/c1-12(2,3)18-11(17)14-10-8-6-7(13)4-5-9(8)15-16-10/h4-6H,1-3H3,(H2,14,15,16,17)
• InChI Key： YLHRSMYUQYMMSH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=NN2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.02694g/mol
• Monoisotopic Mass: 311.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl N-(5-bromo-1H-indazol-3-yl)carbamate

Introduction to Tert-butyl N-(5-bromo-1H-indazol-3-yl)carbamate (CAS No: 2680706-65-2)

Tert-butyl N-(5-bromo-1H-indazol-3-yl)carbamate, a compound with the chemical formula C₁₄H₁₄BNO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2680706-65-2, has garnered attention due to its potential applications in drug development and medicinal chemistry. The structure of this molecule features a tert-butyl carbamate group attached to a brominated indazole core, which makes it a versatile intermediate for synthesizing various pharmacologically active agents.

The indazole moiety is a heterocyclic aromatic ring system that is widely recognized for its biological activity. Specifically, the 5-bromo substituent on the indazole ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attacks. This property is particularly useful in cross-coupling reactions, which are fundamental in constructing complex organic molecules. The tert-butyl carbamate group, on the other hand, provides stability to the molecule and serves as a protecting group in synthetic pathways.

In recent years, there has been a surge in research focused on indazole derivatives due to their diverse biological activities. These derivatives have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The brominated indazole core of Tert-butyl N-(5-bromo-1H-indazol-3-yl)carbamate makes it an attractive scaffold for designing novel drugs that can interact with specific biological targets.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The bromine atom on the indazole ring allows for easy functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex drug molecules.

Recent studies have highlighted the importance of Tert-butyl N-(5-bromo-1H-indazol-3-yl)carbamate in the development of antitumor agents. For instance, researchers have demonstrated that derivatives of this compound can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cells. The tert-butyl carbamate group not only protects the indazole core during synthetic modifications but also enhances the solubility of the molecule in organic solvents, facilitating its use in various chemical reactions.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a lead compound for drug discovery. By modifying different parts of the molecule, researchers can explore a wide range of biological activities. For example, replacing the bromine atom with other substituents can alter the electronic properties of the indazole ring, leading to different interactions with biological targets. This flexibility makes Tert-butyl N-(5-bromo-1H-indazol-3-yl)carbamate a valuable tool in medicinal chemistry.

In addition to its role in anticancer research, this compound has also been investigated for its anti-inflammatory properties. Inflammatory processes are associated with various diseases, including autoimmune disorders and chronic inflammation. By designing molecules that can modulate inflammatory pathways, researchers aim to develop new treatments that can alleviate symptoms without causing significant side effects. The structure of Tert-butyl N-(5-bromo-1H-indazol-3-yl)carbamate provides a suitable platform for such investigations.

The synthesis of Tert-butyl N-(5-bromo-1H-indazol-3-yl)carbamate involves several key steps that highlight its importance in organic chemistry. Initially, 5-bromoindazole is reacted with an appropriate carbamate precursor to introduce the tert-butyl carbamate group. This reaction typically proceeds under mild conditions and yields high yields of the desired product. The resulting compound can then be further functionalized using various chemical transformations to explore its full potential as a pharmacological tool.

The versatility of Tert-butyl N-(5-bromo-1H-indazol-3-yl)carbamate is further underscored by its applications in material science. Researchers have explored its use as a building block for synthesizing polymers and coatings with unique properties. These materials can exhibit enhanced stability, biodegradability, or other desirable characteristics depending on their chemical composition. The ability to modify different parts of this molecule allows for fine-tuning its properties to meet specific industrial requirements.

In conclusion, Tert-butyl N-(5-bromo-1H-indazol-3-yl)carbamate (CAS No: 2680706-65-2) is a multifaceted compound with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a brominated indazole core and a tert-butyl carbamate group, makes it an invaluable intermediate for synthesizing various biologically active molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development and innovation.